![molecular formula C18H26N2O3S B2422385 Methyl 4-((1-(thiophen-2-yl)cyclopentanecarboxamido)methyl)piperidine-1-carboxylate CAS No. 1235012-10-8](/img/structure/B2422385.png)
Methyl 4-((1-(thiophen-2-yl)cyclopentanecarboxamido)methyl)piperidine-1-carboxylate
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Description
Methyl 4-((1-(thiophen-2-yl)cyclopentanecarboxamido)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H26N2O3S and its molecular weight is 350.48. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties: Thiophene-based compounds exhibit promising anticancer activity. Researchers have explored their potential as novel chemotherapeutic agents, targeting specific cancer pathways .
Anti-Inflammatory Effects: Some thiophene derivatives possess anti-inflammatory properties. These molecules could be valuable in managing inflammatory conditions and autoimmune diseases .
Antimicrobial Agents: Thiophenes have demonstrated antimicrobial activity against bacteria, fungi, and viruses. Our compound might contribute to the development of new antibiotics or antiviral drugs .
Organic Electronics and Semiconductors
Thiophenes play a crucial role in organic electronics and semiconductor materials:
Organic Field-Effect Transistors (OFETs): The thiophene ring system is integral to constructing OFETs. These devices find applications in flexible displays, sensors, and memory devices .
Organic Light-Emitting Diodes (OLEDs): Thiophene-containing compounds contribute to OLED fabrication. Their unique electronic properties enhance light emission efficiency .
Corrosion Inhibition and Material Science
Thiophene derivatives have practical applications beyond biology:
Corrosion Inhibitors: Thiophenes are used in industrial chemistry to protect metals from corrosion. Their ability to form stable complexes with metal surfaces makes them effective inhibitors .
Material Science: Researchers explore thiophene-based polymers for their mechanical, electrical, and optical properties. These materials find use in coatings, sensors, and conductive films .
Other Applications
Beyond the fields mentioned above, consider these additional applications:
Catalysis: Thiophenes can serve as catalysts in various chemical reactions. Our compound might exhibit catalytic activity in specific transformations .
Insecticides: Some thiophene derivatives have insecticidal properties. Investigating their efficacy against pests could lead to novel insect control strategies .
properties
IUPAC Name |
methyl 4-[[(1-thiophen-2-ylcyclopentanecarbonyl)amino]methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3S/c1-23-17(22)20-10-6-14(7-11-20)13-19-16(21)18(8-2-3-9-18)15-5-4-12-24-15/h4-5,12,14H,2-3,6-11,13H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHJQXIYKAAMGBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC(CC1)CNC(=O)C2(CCCC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-((1-(thiophen-2-yl)cyclopentanecarboxamido)methyl)piperidine-1-carboxylate |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.